Cas no 101399-43-3 (L-Alanine Benzyl Ester Benzenesulfonic Acid Salt)

• Product Name: L-Alanine Benzyl Ester Benzenesulfonic Acid Salt
• CAS No: 101399-43-3
• MF: C₁₆H₁₉NO₅S
• MW: 337.390763521194
• CID: 124639
• PubChem ID: 46780098
• Update Time: 2025-04-18

L-Alanine Benzyl Ester Benzenesulfonic Acid Salt Chemical and Physical Properties

Names and Identifiers

• Alanine, benzyl ester,benzenesulfonate (6CI)
• L-Alanine Benzyl Ester Benzenesulfonate
• L-Alanine Benzyl Ester Benzenesulfonic Acid Salt Also See: A481515
• benzenesulfonic acid,benzyl (2S)-2-aminopropanoate
• L-Alanine Benzyl Ester Benzenesulfonic Acid Salt Also See: A481515
• L-ALANINE BENZYL ESTER, P-TOLUENESULFONIC ACID SALT
• L-Alanine Benzyl Ester Benzenesulfonic Acid Salt
• Alanine, benzyl ester, benzenesulfonate (6CI)
• Benzenesulfonic acid--benzyl L-alaninate (1/1)
• benzenesulfonic acid;benzyl (2S)-2-aminopropanoate
• 101399-43-3
• J-000383
• DTXSID40675539
• AKOS030254346
• Also See: A481515'

• Inchi： 1S/C10H13NO2.C6H6O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;7-10(8,9)6-4-2-1-3-5-6/h2-6,8H,7,11H2,1H3;1-5H,(H,7,8,9)/t8-;/m0./s1
• InChI Key： NMAWDKFSKUHNLF-QRPNPIFTSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)O.O(C([C@H](C)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 337.098394g/mol
• Monoisotopic Mass: 337.098394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.4g/mol
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.07000
• LogP: 3.79140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives